1-(4-Ethoxy-3-fluorophenyl)ethanone
Overview
Description
“1-(4-Ethoxy-3-fluorophenyl)ethanone” is a chemical compound with the molecular formula C10H11FO2 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenyl ring substituted with an ethoxy group at the 4-position and a fluorine atom at the 3-position . The carbonyl group is attached to the phenyl ring .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, similar compounds have been involved in enantioselective biocatalytic reduction reactions .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 182.19 .Scientific Research Applications
Synthesis Techniques
Research on the synthesis of chalcone derivatives, which are structurally related to 1-(4-Ethoxy-3-fluorophenyl)ethanone, highlights the efficiency of sonochemical methods over conventional ones. Sonochemical synthesis provides significant energy savings and enhanced crystallinity, indicating potential for green chemistry applications (Jarag et al., 2011).
Antimicrobial Activity
Several studies have synthesized novel compounds from this compound or its analogs to evaluate their antimicrobial properties. For example, Schiff bases and triazolyl derivatives synthesized from related compounds demonstrated excellent in vitro antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Puthran et al., 2019); (Nagamani et al., 2018).
Material Science and Fluorescence
In the field of material science, derivatives of this compound have been explored for tuning solid-state fluorescence. By manipulating the arrangement of fluorophores in a twisted π-conjugated molecule, researchers achieved different fluorescent colors and host–guest structures, offering insights into the design of advanced fluorescent materials (Dong et al., 2012).
Nonlinear Optics and Molecular Docking
The compound and its derivatives have also been studied for their potential in nonlinear optics and as targets in molecular docking studies. Research focusing on the vibrational frequencies, HOMO-LUMO analysis, and molecular docking of specific derivatives suggests possible applications in designing inhibitors with anti-neoplastic properties, demonstrating the versatility of this compound in contributing to various scientific fields (Mary et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
1-(4-ethoxy-3-fluorophenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-3-13-10-5-4-8(7(2)12)6-9(10)11/h4-6H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDSDHBVTRWVNDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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